Cas no 271-07-8 (Thieno[3,4-d]pyrimidine)

Thieno[3,4-d]pyrimidine structure
Thieno[3,4-d]pyrimidine structure
Product Name:Thieno[3,4-d]pyrimidine
CAS No:271-07-8
MF:C6H4N2S
MW:136.174359321594
CID:249513
PubChem ID:18618204
Update Time:2025-04-19

Thieno[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • Thieno[3,4-d]pyrimidine
    • Thieno[3,4-d]pyrimidine (8CI,9CI)
    • 271-07-8
    • SCHEMBL57080
    • DTXSID70595175
    • Inchi: 1S/C6H4N2S/c1-5-2-9-3-6(5)8-4-7-1/h1-4H
    • InChI Key: KQWHKLZRDFJOCN-UHFFFAOYSA-N
    • SMILES: S1C=C2C(C=NC=N2)=C1

Computed Properties

  • Exact Mass: 136.00962
  • Monoisotopic Mass: 136.00951931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 25.78

Thieno[3,4-d]pyrimidine Related Literature

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